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Compound of Interest

Compound Name: 3,3-Dibromopentane

Cat. No.: B8529655

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3,3-dibromopentane, a
geminal dihalide with applications in organic synthesis. The guide covers its physicochemical
properties, synthesis, reactivity, and safety protocols, presented in a format tailored for
scientific and research applications.

Physicochemical and Spectroscopic Data

The fundamental properties of 3,3-dibromopentane are summarized below. These values are
critical for experimental design, including reaction setup, purification, and characterization.

Physical and Chemical Properties
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Property Value Source
IUPAC Name 3,3-dibromopentane [1]

CAS Number 54653-27-9 [1]
Molecular Formula CsHioBr2 [11[2]
Molecular Weight 229.94 g/mol [1][2]
Boiling Point 189 °C (estimate)

Density 1.660 g/cm3 (estimate)

Refractive Index

1.500 (estimate)

SMILES

CCcC(co)(BnBr

[1]

InChlKey

NTIGNJOEVBTPJJ-
UHFFFAOYSA-N

[1]

Predicted Spectroscopic Data

While experimental spectra for 3,3-dibromopentane are not readily available in public

databases, the expected nuclear magnetic resonance (NMR) and mass spectrometry (MS)

characteristics can be predicted based on its structure.
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Spectroscopy Predicted Data

Two signals are expected: a triplet

corresponding to the two methyl (CHs) groups
14 NMR p g yl ( ) group

and a quartet for the two methylene (CHz)

groups. The integration ratio would be 3:2.

Three signals are anticipated: one for the methyl

carbons, one for the methylene carbons, and a
13C NMR distinct signal for the quaternary carbon bonded

to the two bromine atoms (C(Br)z), which would

be shifted significantly downfield.

The molecular ion peak [M]* would exhibit a

characteristic isotopic pattern for two bromine

atoms (approximately 1:2:1 ratio for M, M+2,
Mass Spec. ) )

M+4). Common fragmentation would involve the

loss of bromine radicals (Bre) and ethyl radicals

(CH3CHze).

Synthesis of 3,3-Dibromopentane

The primary synthetic route to 3,3-dibromopentane is the bromination of 3-pentanone. The
following protocol is a representative method.

Experimental Protocol: Bromination of 3-Pentanone

This procedure outlines the synthesis of 3,3-dibromopentane from 3-pentanone using bromine
in the presence of a catalyst.

Materials:

3-Pentanone

Bromine

Dichloromethane (solvent)

Triphenyl phosphite or similar catalyst
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Nitrogen or Argon gas (for inert atmosphere)
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate

Standard laboratory glassware for reactions under inert atmosphere, cooling, and extraction.

Procedure:

Under an inert nitrogen atmosphere, dissolve triphenyl phosphite in dichloromethane in a
round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

Cool the solution to between -30°C and -20°C using a suitable cooling bath (e.g., dry
ice/acetone).

Slowly add bromine to the cooled solution while maintaining the temperature.

Following the bromine addition, slowly add 3-pentanone to the reaction mixture, ensuring the
temperature remains controlled.

Allow the reaction to proceed for several hours, gradually warming to room temperature.

Upon completion, quench the reaction by carefully adding a saturated sodium bicarbonate
solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
product.

Purify the crude 3,3-dibromopentane by vacuum distillation.

Workflow Diagram:
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Synthesis Workflow for 3,3-Dibromopentane

Reaction

Dissolve Triphenyl Phosphite
in Dichloromethane

Add Bromine

\
Add 3-Pentanone

\

React for 2-4 hours

Workup &‘?urification

Quench with NaHCOs3

\

Extract with Dichloromethane

\

Dry Organic Layer

\

Concentrate

\

Vacuum Distillation

Pure 3,3-Dibromopentane
\

K

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 3,3-dibromopentane.
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Reactivity and Applications

3,3-Dibromopentane, as a geminal dihalide, is a versatile intermediate in organic synthesis.
The two bromine atoms on the same carbon create a reactive site for various transformations.

Key Reactions of Gem-Dihalides

Gem-dihalides can undergo several important reactions, including:
o Reduction: They can be reduced to the corresponding alkane or monohalogenated alkane.

o Metal-Catalyzed Coupling Reactions: These compounds are precursors for organometallic
reagents and can participate in cross-coupling reactions to form new carbon-carbon bonds.

o Elimination Reactions: Under basic conditions, they can undergo elimination to form alkynes,
although this is less common for non-vinylic gem-dihalides.

Reaction Pathway Diagram:

Reactivity of 3,3-Dibromopentane
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Caption: General reaction pathways for gem-dihalides like 3,3-dibromopentane.
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Safety and Handling

Due to the lack of specific safety data for 3,3-dibromopentane, it is prudent to handle it with

the same precautions as other brominated hydrocarbons, which are generally considered

hazardous.

Hazard Identification and Precautions

Based on data for similar compounds like 3-bromopentane and other dibromopentanes, the
following hazards should be considered.[3][4][5][6][7][8]

Hazard Category

GHS Classification
(Anticipated)

Precautionary Statements
(Examples)

Flammability

Flammable Liquid (Category 2
or 3)

P210: Keep away from heat,
sparks, open flames, and hot

surfaces. No smoking.[6][8]

Skin Corrosion/Irritation

Causes skin irritation

(Category 2)

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[6][8]
P302+P352: IF ON SKIN:
Wash with plenty of water.

Eye Damage/Irritation

Causes serious eye irritation
(Category 2A)

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[6][8]

Target Organ Toxicity

May cause respiratory irritation

(Single Exposure, Category 3)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[6][8] P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable

for breathing.[6]
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Handling and Storage

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[8]

o Personal Protective Equipment (PPE): Wear safety glasses with side shields or goggles,
chemical-resistant gloves (e.qg., nitrile), and a lab coat.[3][6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
heat and ignition sources.[3]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6]

This guide is intended for informational purposes for qualified research personnel. Always
consult a comprehensive Safety Data Sheet (SDS) before handling any chemical and perform
a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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